5α-Pregnan-3β-ol-20-one 3β-Acetate

• CAS No.: 906-83-2
• Product Name: 5α-Pregnan-3β-ol-20-one 3β-Acetate
• Molecular Formula: C23H36O3
• Molecular Weight: 360.5 g/mol
• IUPAC Name: [(3S,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Standard InChI: InChI=1S/C23H36O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h16-21H,5-13H2,1-4H3/t16-,17-,18-,19+,20-,21-,22-,23+/m0/s1
• Standard InChIKey: GFHOQCXDABGYAL-POBGKJHXSA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C
• SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C
• Canonical SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C)C)C
• Description: 3beta-Hydroxy-5alpha-pregnan-20-one acetate is a steroid ester.
• Synonyms: (3β,5α)-3-(Acetyloxy)pregnan-20-one; 20-Oxo-5α-pregnan-3β-yl Acetate; 3β-Acetoxy-20-oxo-5α-pregnane; 3β-Acetoxy-5α-pregnan-20-one; 3β-Hydroxy-5α-pregnan-20-one Acetate; 3β-O-Acetyl-5α-pregnan-20-one; 5,6-Dihydropregnenolone Acetate; Allopregnan-3β-ol
• PubChem Compound: 227113
• Last Modified: Nov 11 2021